Cas no 75272-20-7 (2-Propanone, 1-bromo-3-(methylsulfonyl)-)

• Product Name: 2-Propanone, 1-bromo-3-(methylsulfonyl)-
• CAS No: 75272-20-7
• MF: C₄H₇BrO₃S
• MW: 215.065579652786
• CID: 6024547
• PubChem ID: 80148145
• Update Time: 2025-08-05

2-Propanone, 1-bromo-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-bromo-3-(methylsulfonyl)-
• SCHEMBL1512293
• 75272-20-7
• EN300-4341177
• AKOS018709772
• 1-bromo-3-methanesulfonylpropan-2-one

• Inchi： 1S/C4H7BrO3S/c1-9(7,8)3-4(6)2-5/h2-3H2,1H3
• InChI Key： XPHLUQBOKKUGMD-UHFFFAOYSA-N
• SMILES： C(Br)C(=O)CS(C)(=O)=O

Computed Properties

• Exact Mass: 213.92993g/mol
• Monoisotopic Mass: 213.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.708±0.06 g/cm3(Predicted)
• Boiling Point: 372.9±22.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones